3-(5-chloro-2-thienyl)-2-cyano-N-(2-methoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(5-chlorothiophen-2-yl)-2-cyano-N-(2-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C15H11ClN2O2S/c1-20-13-5-3-2-4-12(13)18-15(19)10(9-17)8-11-6-7-14(16)21-11/h2-8H,1H3,(H,18,19)/b10-8+
• InChI Key: YEQYOEIHAYNLOZ-CSKARUKUSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=CC2=CC=C(S2)Cl)C#N
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)/C(=C/C2=CC=C(S2)Cl)/C#N
• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol

Description

3-(5-chloro-2-thienyl)-2-cyano-N-(2-methoxyphenyl)acrylamide, also known as CTAA, is a chemical compound that has been widely studied for its potential therapeutic applications. CTAA belongs to the class of acrylamide derivatives, which have been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 3-(5-chloro-2-thienyl)-2-cyano-N-(2-methoxyphenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer progression. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the expression of COX-2 and iNOS, which are key enzymes involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells, which may be due to its ability to modulate the activity of various proteins involved in cell survival and death.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects in vitro and in vivo. This compound has been shown to reduce oxidative stress and lipid peroxidation, which are key factors in the development of various chronic diseases. This compound has also been shown to modulate the expression of various genes involved in inflammation and cancer progression, which may contribute to its therapeutic effects. In addition, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

3-(5-chloro-2-thienyl)-2-cyano-N-(2-methoxyphenyl)acrylamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has good solubility in various solvents, which makes it suitable for use in a variety of assays. This compound has also been shown to exhibit low toxicity in vitro and in vivo, which makes it a safe compound to work with. However, one limitation of this compound is that it is relatively unstable in aqueous solutions, which may affect its activity in certain assays.

Future Directions

There are several future directions for research on 3-(5-chloro-2-thienyl)-2-cyano-N-(2-methoxyphenyl)acrylamide. One area of interest is the development of analogs of this compound with improved activity and selectivity. Another area of interest is the investigation of the mechanisms underlying the anticancer activity of this compound, which may lead to the development of new cancer therapies. In addition, further studies are needed to determine the safety and efficacy of this compound in animal models and humans, which will be critical for its eventual use in the clinic.

Synthesis Methods

The synthesis of 3-(5-chloro-2-thienyl)-2-cyano-N-(2-methoxyphenyl)acrylamide involves the reaction of 2-methoxybenzylamine with 3-(5-chloro-2-thienyl)acrylonitrile in the presence of a base catalyst. The resulting intermediate is then treated with acetic anhydride to yield the final product. The synthesis of this compound has been optimized to improve yield and purity, and various modifications have been made to the reaction conditions to produce different analogs of the compound.

Scientific Research Applications

3-(5-chloro-2-thienyl)-2-cyano-N-(2-methoxyphenyl)acrylamide has been extensively studied for its potential therapeutic applications in various disease conditions. Studies have shown that this compound exhibits potent anti-inflammatory activity, which makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to have anticancer activity, particularly against breast and lung cancer cell lines. In addition, this compound has been investigated for its potential use as an antimicrobial agent, with promising results against various bacterial and fungal species.